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Compound of Interest

Compound Name: 1-Butene

Cat. No.: B085601

For immediate release: This document provides essential safety and logistical information for
the proper disposal of 1-Butene, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
regulatory compliance.

1-Butene is an extremely flammable liquefied gas that poses significant safety risks if not
handled and disposed of correctly.[1][2] Improper disposal can lead to fire, explosion, and
environmental contamination. The primary and most recommended disposal method for
unused or residual 1-Butene is to return the container to the supplier.[1] Do not attempt to
dispose of it yourself.[1]

Key Disposal Principles

e Return to Supplier: The preferred and safest method of disposal is to return the gas cylinder
and its contents to the original supplier.[1]

e Regulatory Compliance: All disposal activities must be conducted in strict accordance with all
applicable local, regional, national, and international regulations.[3] In the United States, 1-
Butene is subject to U.S. EPA regulations under 40 CFR 262 and may be classified as
Hazardous Waste Number DOO01.[4]

» Professional Disposal: If returning to the supplier is not feasible, a licensed professional
waste disposal service should be contracted.[5][6][7] These services are equipped to handle
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hazardous materials and can ensure disposal via approved methods such as incineration or
landfilling, in compliance with legal requirements.[3][6]

o Empty Containers: Treat empty containers as hazardous, as they may retain product
residue.[6] They should be returned to the supplier or disposed of in the same manner as the
unused product.[5][6] Do not puncture, incinerate, or reuse empty containers.[6]

Quantitative Data Summary

For safe handling and storage prior to disposal, it is crucial to be aware of the physical
properties and safety parameters of 1-Butene.

Property Value Citation
Lower Explosive Limit 1.6% (Volume in air) [1]
Upper Explosive Limit 10% (Volume in air) [1]
Autoignition Temperature 385 °C (725 °F) [1]

Protect from sunlight when
ambient temperature exceeds

Storage Temperature ) [11[2]
52°C/125°F. Store in a well-

ventilated place.

Pre-Disposal Handling and Storage Protocols

Proper handling and storage are paramount to prevent accidents before the final disposal of 1-
Butene.

e Secure Storage: Store cylinders in a dry, cool, and well-ventilated area, away from heat,
sparks, open flames, and other ignition sources.[1][2][3]

e Prevent Static Discharge: Implement proper grounding and bonding procedures for
containers and equipment to avoid static electricity.[3][4] Use non-sparking tools and
explosion-proof equipment.[2][3][8]

e Cylinder Integrity: Ensure the cylinder valve is closed and not leaking.[3] Keep the valve cap
in place when not in use. Secure cylinders to prevent them from falling or being knocked
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over.[1]

e Segregation: Store 1-Butene cylinders away from incompatible materials, particularly
oxidizing agents such as oxygen, chlorates, and peroxides.[3][8]

Emergency Procedures for Leaks or Spills

In the event of an accidental release, immediate and decisive action is required.

Eliminate Ignition Sources: Immediately shut off all sources of ignition, including sparks,
open flames, and hot surfaces.[8]

o Evacuate and Ventilate: Evacuate the area and ensure adequate ventilation to disperse the
gas.[9][8]

o Stop the Leak (If Safe): If it can be done without risk, stop the flow of gas.[2] For a leaking
gas fire, do not extinguish the flame unless the leak can be stopped safely.[2][8]

o Personal Protective Equipment (PPE): Personnel involved in responding to a leak should
wear appropriate PPE, including self-contained breathing apparatus (SCBA) and potentially
flame-resistant clothing.[8]

o Vapor Suppression: Use a water spray or fog to help reduce and disperse vapors, taking
care not to spread any liquid.[3][9][4]

1-Butene Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-
Butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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